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Compound of Interest

Compound Name: CBK289001

Cat. No.: B1668688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CBK289001 is a potent inhibitor of tartrate-resistant acid phosphatase (TRAP/ACP5), a

metalloenzyme implicated in various pathological conditions, including cancer metastasis.[1][2]

[3] Understanding the precise preparation and handling of CBK289001 is crucial for obtaining

reliable and reproducible results in both in vitro and in vivo studies. These application notes

provide detailed protocols for the preparation of CBK289001 solutions using Dimethyl

Sulfoxide (DMSO), a common solvent for water-insoluble compounds in biological research.

Adherence to these guidelines will help ensure the stability and efficacy of the compound in

your experimental setups.

Physicochemical and Biological Properties of
CBK289001
A summary of the key properties of CBK289001 is presented below for easy reference.
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Property Value Reference

IUPAC Name

(6S)-6-[3-(2H-1,3-benzodioxol-

5-yl)-1,2,4-oxadiazol-5-yl]-N-

(propan-2-

yl)-1H,4H,5H,6H,7H-

imidazo[4,5-c]pyridine-5-

carboxamide

[2]

Molecular Formula C₁₉H₂₀N₆O₄ [1]

Molecular Weight 396.40 g/mol

Appearance White to off-white solid

Target
Tartrate-resistant acid

phosphatase (TRAP/ACP5)

Solubility in DMSO 100 mg/mL (252.27 mM)

Storage (Powder) -20°C for 3 years

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month

Mechanism of Action and Signaling Pathway
CBK289001 functions as an inhibitor of TRAP/ACP5. TRAP is known to exist in two isoforms,

TRAP 5a and the more active TRAP 5b. CBK289001 has been shown to inhibit different forms

of TRAP with varying potencies.

Inhibitory Activity of CBK289001

TRAP Isoform IC₅₀ (µM)

TRAP 5bMV 125

TRAP 5bOX 4.21

TRAP 5aOX 14.2
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Data sourced from MedchemExpress.com

TRAP has been identified as a driver of cancer metastasis. It promotes metastasis-related cell

properties in breast cancer cells through the regulation of the Transforming Growth Factor β

(TGFβ) pathway and CD44. By inhibiting TRAP, CBK289001 can impede these oncogenic

signaling pathways.
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Figure 1: Simplified signaling pathway of CBK289001 action. CBK289001 inhibits

TRAP/ACP5, which in turn downregulates pro-metastatic signaling pathways.
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Protocol 1: Preparation of a 10 mM Stock Solution of
CBK289001 in DMSO
This protocol details the steps to prepare a high-concentration stock solution for use in various

biological assays.

Materials:

CBK289001 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated pipette

Vortex mixer

Optional: Sonicator or 37°C water bath

Procedure:

Equilibrate: Allow the vial of CBK289001 powder to reach room temperature before opening

to prevent condensation.

Weighing: Accurately weigh the required amount of CBK289001. For a 10 mM stock

solution, the calculation is as follows:

Mass (mg) = 10 mM * Volume (L) * 396.40 g/mol * 1000 mg/g

For 1 mL (0.001 L) of a 10 mM stock solution, you will need 3.964 mg of CBK289001.

Dissolution:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

CBK289001 powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution for any undissolved particles. If precipitation is observed,

gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.

Aliquoting and Storage:

Once the CBK289001 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month). Protect from light.

Stock Solution Preparation Table

Desired Stock
Concentration

Volume of DMSO
for 1 mg
CBK289001

Volume of DMSO
for 5 mg
CBK289001

Volume of DMSO
for 10 mg
CBK289001

1 mM 2.5227 mL 12.6135 mL 25.2270 mL

5 mM 0.5045 mL 2.5227 mL 5.0454 mL

10 mM 0.2523 mL 1.2614 mL 2.5227 mL

Calculations are based on a molecular weight of 396.40 g/mol .
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Figure 2: Workflow for the preparation of CBK289001 stock solution in DMSO.
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the DMSO stock solution into cell culture medium for in

vitro experiments.

Important Considerations for DMSO in Cell Culture:

High concentrations of DMSO can be toxic to cells.

The final concentration of DMSO in the cell culture medium should generally be kept below

0.5%, with 0.1% being ideal for most cell lines to avoid off-target effects.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments.

Materials:

10 mM CBK289001 stock solution in DMSO

Sterile cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or plates

Procedure:

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound

upon direct dilution into the aqueous medium, it is advisable to perform an intermediate

dilution step.

Dilute the 10 mM stock solution in pre-warmed cell culture medium to an intermediate

concentration (e.g., 1 mM or 100 µM).

Final Dilution:

Add the appropriate volume of the stock or intermediate solution to the final volume of pre-

warmed cell culture medium to achieve the desired working concentration.
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Mix gently by pipetting up and down or swirling the plate.

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution, add 1 µL of the

stock solution to 999 µL of cell culture medium. This results in a final DMSO concentration

of 0.1%.

DMSO Concentration in Final Working Solution

Stock Concentration
Dilution Factor for 10 µM
Working Solution

Final DMSO Concentration

10 mM 1:1000 0.1%

5 mM 1:500 0.2%

1 mM 1:100 1.0%

Note: It is recommended to determine the maximum tolerable DMSO concentration for your

specific cell line.

Troubleshooting
Precipitation upon dilution in aqueous media: If the compound precipitates out of solution

when added to the cell culture medium, try a serial dilution in the medium or a lower starting

stock concentration. Pre-warming the medium to 37°C can also help maintain solubility.

Compound does not dissolve in DMSO: Ensure you are using anhydrous DMSO, as it is

hygroscopic and absorbed water can affect solubility. Gentle heating or sonication can be

applied, but be mindful of the compound's stability.

By following these detailed application notes and protocols, researchers can confidently

prepare and utilize CBK289001 solutions for their studies, ensuring the integrity of their

experiments and the reliability of their data.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1668688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Identification of inhibitors of Tartrate-resistant acid phosphatase (TRAP/ACP5) activity by
small-molecule screening - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for CBK289001
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668688#cbk289001-solution-preparation-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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